Cas no 2223892-20-2 (N-(Cyanomethyl)-3-hydroxy-1-(phenylmethyl)-3-piperidineacetamide)

• Product Name: N-(Cyanomethyl)-3-hydroxy-1-(phenylmethyl)-3-piperidineacetamide
• CAS No: 2223892-20-2
• MF: C₁₆H₂₁N₃O₂
• MW: 287.356843709946
• CID: 5415032
• PubChem ID: 137867572
• Update Time: 2025-10-31

N-(Cyanomethyl)-3-hydroxy-1-(phenylmethyl)-3-piperidineacetamide Chemical and Physical Properties

Names and Identifiers

• Z2400303069
• 2223892-20-2
• EN300-6683020
• 2-(1-Benzyl-3-hydroxypiperidin-3-yl)-N-(cyanomethyl)acetamide
• N-(Cyanomethyl)-3-hydroxy-1-(phenylmethyl)-3-piperidineacetamide

• Inchi： 1S/C16H21N3O2/c17-8-9-18-15(20)11-16(21)7-4-10-19(13-16)12-14-5-2-1-3-6-14/h1-3,5-6,21H,4,7,9-13H2,(H,18,20)
• InChI Key： KILHBRUUAUTPSX-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCCC(O)(CC(NCC#N)=O)C1

Computed Properties

• Exact Mass: 287.16337692g/mol
• Monoisotopic Mass: 287.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.191±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 524.8±50.0 °C(Predicted)
• pka: 13.26±0.46(Predicted)

Additional information on N-(Cyanomethyl)-3-hydroxy-1-(phenylmethyl)-3-piperidineacetamide

Comprehensive Overview of N-(Cyanomethyl)-3-hydroxy-1-(phenylmethyl)-3-piperidineacetamide (CAS No. 2223892-20-2)

N-(Cyanomethyl)-3-hydroxy-1-(phenylmethyl)-3-piperidineacetamide, with the CAS number 2223892-20-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine backbone and cyanomethyl functional group, is often explored for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its structural features, which may contribute to binding affinity and metabolic stability in therapeutic agents.

In recent years, the demand for novel piperidine derivatives has surged due to their versatility in targeting neurological and inflammatory pathways. The presence of a hydroxy group at the 3-position of the piperidine ring in N-(Cyanomethyl)-3-hydroxy-1-(phenylmethyl)-3-piperidineacetamide suggests potential interactions with enzymes or receptors, making it a candidate for further investigation in conditions like chronic pain or neurodegenerative diseases. This aligns with current trends in precision medicine, where tailored molecular structures are prioritized.

The compound’s phenylmethyl (benzyl) moiety further enhances its lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in CNS drug discovery. Discussions on platforms like PubMed and ResearchGate often highlight the need for compounds with balanced hydrophilicity and lipophilicity, and CAS 2223892-20-2 fits this narrative. Its acetamide group also opens doors for derivatization, a strategy frequently employed to optimize pharmacokinetic properties.

From a synthetic chemistry perspective, N-(Cyanomethyl)-3-hydroxy-1-(phenylmethyl)-3-piperidineacetamide poses intriguing challenges and opportunities. The cyanomethyl group, for instance, can serve as a precursor for heterocycle formation or as a nitrile warhead in covalent inhibitors—a technique gaining traction in oncology research. Laboratories focusing on small-molecule libraries or fragment-based drug design may find this compound valuable for hit-to-lead optimization.

Environmental and safety profiles are equally vital in modern chemical research. While 2223892-20-2 is not classified as hazardous, its handling requires standard precautions due to the nitrile functionality. This aspect resonates with the growing emphasis on green chemistry and sustainable lab practices, frequently searched topics in academic and industrial forums.

In summary, N-(Cyanomethyl)-3-hydroxy-1-(phenylmethyl)-3-piperidineacetamide represents a multifaceted compound with untapped potential. Its structural complexity and relevance to contemporary research themes—such as CNS-targeting drugs, covalent inhibition, and molecular optimization—make it a subject worthy of deeper exploration. As the scientific community continues to seek innovative solutions for unmet medical needs, compounds like this will remain at the forefront of discovery.